2,2-Dichloro-1-(1-methyl-1H-pyrrol-2-yl)ethan-1-one

• IUPAC Name: 2,2-dichloro-1-(1-methylpyrrol-2-yl)ethanone
• InChI: InChI=1S/C7H7Cl2NO/c1-10-4-2-3-5(10)6(11)7(8)9/h2-4,7H,1H3
• InChI Key: VLLDTNHDBABYFK-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC=C1C(=O)C(Cl)Cl
• Molecular Formula: C7H7Cl2NO
• DSSTOX Substance ID: DTXSID30529037
• Molecular Weight: 192.04 g/mol
• CAS RN: 88773-69-7

Description

2,2-Dichloro-1-(1-methyl-1H-pyrrol-2-yl)ethan-1-one, also known as DMPE, is a chemical compound that has gained significant attention in scientific research due to its unique properties. It is a yellow crystalline solid that is soluble in organic solvents and has a molecular formula of C8H8Cl2N2O. DMPE has been found to have potential applications in various fields, including medicinal chemistry, pharmaceuticals, and material science.

Scientific Research Applications

Hydrogen Bonding and Crystal Structure

2,2-Dichloro-1-(1-methyl-1H-pyrrol-2-yl)ethan-1-one exhibits unique hydrogen bonding and crystal structure properties. In a study of its crystal and molecular structure, it was found that despite similar structures of compounds including this molecule, the hydrogen bonds formed in their crystal structures adopt different H-bond motifs. This compound, in particular, forms a chain along the b-axis in its crystal structure. This kind of information is vital for understanding the material's physical properties and potential applications in crystal engineering (Domagała et al., 2022).

Electrooptic Film Fabrication

This compound's derivatives have been studied for their potential in electrooptic film fabrication. In research focused on pyrrole-pyridine-based dibranched chromophores, which are closely related to this compound, it was found that the molecular architecture and film growth method significantly influence the film's microstructure and optical/electrooptic response. Such findings are critical in the development of advanced optical materials and devices (Facchetti et al., 2006).

Chemical Synthesis and Catalysis

This compound is also important in chemical synthesis and catalysis. For example, it has been used in one-pot syntheses of highly substituted pyrroles, demonstrating its utility in facilitating complex chemical reactions. Such applications are important for the development of pharmaceuticals and advanced materials (Saeidian et al., 2013).

Material Science and Engineering

In material science and engineering, derivatives of this compound have been used in the synthesis of elastomeric polypropylene. This research shows the compound's relevance in the creation of materials with a range of properties from rigid thermoplastics to amorphous elastomers, highlighting its versatility in material engineering applications (Nedorezova et al., 2005).